molecular formula C15H11BrN2O2 B8789944 7-Bromo-3-hydroxy-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one

7-Bromo-3-hydroxy-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one

Cat. No.: B8789944
M. Wt: 331.16 g/mol
InChI Key: POAUVEHBXZCMCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Bromo-3-hydroxy-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one is a useful research compound. Its molecular formula is C15H11BrN2O2 and its molecular weight is 331.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H11BrN2O2

Molecular Weight

331.16 g/mol

IUPAC Name

7-bromo-3-hydroxy-5-phenyl-1,3-dihydro-1,4-benzodiazepin-2-one

InChI

InChI=1S/C15H11BrN2O2/c16-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)18-15(20)14(19)17-12/h1-8,15,20H,(H,17,19)

InChI Key

POAUVEHBXZCMCD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)Br)O

solubility

>49.7 [ug/mL]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 10 g (0.023 mole) of 7-bromo-1,3-dihydro-5-phenyl-3-trifluoroacetoxy-2H-1,4-benzodiazepin-2-one in a mixture of 130 ml ethanol and 130 ml of 5% aqueous sodium bicarbonate was stirred at room temperature (25°) for 20 hr. The suspended solid was then collected on a filter, washed with water, and recrystallized from ethanol to give 6.5 g (85%) of 7-bromo-1,3-dihydro-3-hydroxy-5-phenyl-2H-1,4-benzodiazepin-2-one as colorless plates: mp 190°-192°; 1H nmr (DMSO-d6) δ 4.86 ppm (1H), 6.27 ppm (1H, OH), 7.18-7.90 ppm (m, 8H).
Name
7-bromo-1,3-dihydro-5-phenyl-3-trifluoroacetoxy-2H-1,4-benzodiazepin-2-one
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step Two
Quantity
130 mL
Type
solvent
Reaction Step Two

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